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Executive Summary

The demand for high-density interconnects (HDI) in semiconductor packaging and printed
circuit board (PCB) manufacturing requires flawless copper electrodeposition. In acidic sulfate
copper plating, achieving "superfilling" of microvias and trenches relies on a delicate balance of
organic additives: suppressors, accelerators, and levelers. Sodium Propynesulfonate (PS)
(CAS: 55947-46-1) has emerged as a highly effective leveling agent and auxiliary brightener.
Characterized by its reactive alkyne group, PS offers superior stability and competitive
inhibition at high-current-density (HCD) regions compared to traditional azo-dye levelers like
Janus Green B (JGB)[1].

This application note provides a comprehensive guide for researchers and process engineers
to formulate, validate, and optimize acid copper plating baths utilizing PS for advanced

metallization workflows.
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Mechanistic Principles of PS in Copper
Electrodeposition

In a standard acid copper bath, Polyethylene Glycol (PEG) acts as a global suppressor, while
Bis-(3-sulfopropyl)-disulfide (SPS) acts as a local accelerator that accumulates in low-current-
density (LCD) regions like the bottom of microvias. However, without a leveler, excess copper
builds up at the via opening (the HCD region), leading to premature closure and void
formation[1].

Sodium Propynesulfonate (CsHsNaOsS) resolves this through diffusion-controlled competitive
inhibition[2].

o Targeted Adsorption: The electron-deficient triple bond (alkyne) of PS drives its preferential
adsorption onto the geometric peaks and protrusions of the cathode where the electric field

is strongest[2].
e Inhibition: Once adsorbed, PS competitively blocks the reduction of cupric ions (

), slowing the deposition rate at the surface while allowing the SPS-driven bottom-up fill to
continue unimpeded[2].

» Resilience: Unlike some traditional levelers that rapidly decompose at current densities
above 3 A/dmz, the alkyne structure of PS demonstrates high resilience in highly acidic
environments (pH < 1.0), maintaining its leveling capacity even at 10 A/dm?[3].
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Fig 1: Synergistic mechanism of PEG, SPS, and PS in microvia superfilling.
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Reagents and Bath Formulation

The following baseline formulation is optimized for high-speed microvia filling. PS is introduced
as a light yellow transparent liquid (Specific Gravity: 1.21-1.29)[3].

Table 1: Optimal Bath Composition and Operating

Parameters

. Target
Component / Chemical Name / . .
Concentration / Function
Parameter Formula
Value
Copper Sulfate ]
Primary source of
Main Salt Pentahydrate ( 200 - 250 g/L
ions.
)
Sulfuric Acid ( Provides bath
Electrolyte 40 - 60 g/L conductivity;
, 98%) maintains pH < 1.0.
Hydrochloric Acid ( 40 - 60 mg/L ( Anchors the PEG
Halide lon suppressor to the Cu
) ) surface.
Polyethylene Glycol Increases cathodic
Suppressor 200 - 400 mg/L

(PEG, Mw 8000)

polarization globally.

Bis-(3-sulfopropyl)-

Catalyzes

Accelerator S 1-5mg/L
disulfide (SPS) reduction in microvias.
Sodium o ]
Inhibits HCD regions;
Leveler Propynesulfonate 0.5-5.0mM )
enables leveling[2].
(PS)
Optimizes diffusion
Temperature N/A 25°C - 35°C
rates[2].
Drives the
Current Density N/A 2.0-10.0 A/dmz electrochemical
reduction[2].
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Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems.
Causality is built into the workflow: you must validate the baseline suppression before
introducing the leveler to isolate the specific electrochemical impact of PS.

Protocol 1: Bath Preparation & Conditioning

Causality: Organic additives require electrochemical conditioning (dummy plating) to form the
active intermediate species necessary for steady-state plating.

 Inorganic Make-up: In a pre-cleaned plating tank, dissolve

in deionized (DI) water (18.2 MQ-cm). Slowly add
under continuous stirring. Allow the solution to cool to 25°C.

e Chloride Addition: Add

to reach exactly 50 ppm of
. Self-Validation: Titrate the chloride concentration using silver nitrate (
); insufficient chloride will cause the PEG to fail, leading to burned deposits.

o Organic Addition: Add PEG and SPS. Stir for 15 minutes. Finally, add Sodium
Propynesulfonate (PS) to a final concentration of 2.0 mM.

o Dummy Plating: Insert a corrugated copper dummy cathode and a phosphorized copper
anode (0.04-0.06% P). Plate at 1.0 A/dm? for 2 hours.

Protocol 2: Hull Cell Optimization

Causality: The Hull Cell provides a continuous gradient of current densities on a single panel,
allowing researchers to visually identify the exact current density threshold where PS
transitions from a brightener to an over-suppressor (causing step-plating).

e Transfer 267 mL of the conditioned bath to a standard Hull Cell.

e Use a brass panel as the cathode and a phosphorized copper anode.
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e Apply a total current of 2 Amperes for 10 minutes with mild air agitation.
e Analysis: Rinse the panel in DI water and dry.

o Expected Result: The panel should be uniformly bright from the 2 A/dm2 to the 10 A/dmz?

region.

o Troubleshooting: If the high-current-density edge (left side) is dull or burned, increase PS

concentration by 0.5 mM[2].

Protocol 3: Microvia Superfilling & SEM Evaluation

e Prepare a PCB test vehicle containing laser-drilled blind microvias (Diameter: 100 pm,
Depth: 75 pum).

o Perform standard desmear and electroless copper seed deposition.

o Submerge the test vehicle in the PS-modified acid copper bath. Apply a galvanostatic current
of 3.5 A/dm? for 45 minutes using vigorous solution impingement.

o Cross-Sectioning: Embed the plated PCB in epoxy resin, cure, and cross-section through the
center of the microvias. Polish down to 0.05 pum using colloidal silica.

e Imaging: Analyze via Scanning Electron Microscopy (SEM). Calculate the filling ratio:
(Thickness of Cu inside via / Thickness of Cu on surface) * 100.
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1. Inorganic Make-up
Mix CuS0O4, H2S04, CI-

2. Baseline Additives
Add PEG (Suppressor) & SPS (Accelerator)

3. PS Titration
Add Sodium Propynesulfonate (0.5-5 mM)

4. Hull Cell Testing
Evaluate Current Density Range (2-10 A/dm?)

5. Electrochemical Validation
Cyclic Voltammetry (CV) to verify suppression

6. Microvia Plating
Galvanostatic Deposition (3.5 A/dm?)

7. SEM/EDX Analysis
Calculate Superfilling Ratio
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Fig 2: Experimental workflow for validating PS in acid copper plating.
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Quantitative Data & Performance Metrics

When comparing PS to traditional levelers, PS demonstrates superior resilience at high current
densities, preventing the sharp decline in filling efficiency typically caused by leveler
decomposition[1].

Table 2: Comparative Performance Metrics (PS vs.
Traditi | JGB)

Bath with JGB (1 Bath with PS (2.0 Analytical
mgI/L) mM) Significance

Metric

Both levelers perform

Microvia Filling Ratio
87.7% 89.2% well at standard

(2 Aldm?) N
current densities.
PS maintains
Microvia Filling Ratio ) synergistic
39.4% (Failure)[1] 88.5% ]
(4.5 A/ldm2) suppression at HCD;
JGB decomposes.
PS provides superior
Surface Roughness S
(Ra) 0.85 pm 0.32 pm competitive inhibition
a
of metal ions[2].
Alkyne resilience
Impurity Tolerance Low High prevents rapid organic

breakdown][3].

Troubleshooting & Quality Control

To maintain a self-validating process, monitor the bath continuously using Cyclic Voltammetric
Stripping (CVS).

o Symptom: Voids or "V-shapes" in the center of the microvia.

o Causality: The bottom-up fill is too slow, allowing the sidewalls to pinch off.
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o Solution: This indicates an over-concentration of PS or a depletion of SPS. Perform a CVS
analysis. If PS is > 5 mM, dilute the bath. Otherwise, replenish SPS.

o Symptom: Nodular or rough surface plating on the PCB surface.
o Causality: Insufficient suppression at the HCD regions. The

ions are reducing too rapidly at the peaks.

o Solution: Verify chloride levels (must be ~50 ppm) to ensure PEG is anchored. If Cl- is
normal, dose PS in 0.5 mM increments until the surface levels[2].

e Symptom: Hydrogen evolution (bubbles) at the cathode.

o Causality: Excess PS concentration (> 5 mM) can push the cathodic potential so negative
that proton reduction (

) competes with copper deposition[2].

o Solution: Immediately halt plating. Dilute the bath and dummy plate at low current density
to consume excess organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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